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Compound of Interest

Compound Name: Pentaerythritol tetraricinoleate

Cat. No.: B1165899

Pentaerythritol tetraricinoleate (PETR) is a synthetic ester derived from pentaerythritol and
ricinoleic acid, positioning it as a promising bio-lubricant.[1] Its inherent biodegradability, high
viscosity index, and excellent lubricity make it a compelling alternative to conventional mineral
oil-based lubricants, particularly in environmentally sensitive applications.[2][3] This guide
provides an objective comparison of the tribological performance of pentaerythritol esters with
other common biolubricant alternatives, supported by experimental data and detailed
methodologies. The focus is on key performance indicators such as the coefficient of friction
(COF) and wear scar diameter (WSD), which are critical for assessing a lubricant's ability to
reduce friction and protect against weatr.[4]

Comparative Tribological Performance

The efficacy of a lubricant is primarily determined by its ability to minimize friction and wear
between contacting surfaces. The following table summarizes the tribological performance of
Pentaerythritol Tetraoleate (PETO), a structurally similar compound to PETR, and compares it
with other synthetic and vegetable oil-based biolubricants. The data is derived from
standardized tests, primarily the Four-Ball and Pin-on-Disc methods.
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Note: Data is compiled from multiple sources for comparative purposes. Direct comparison
should be made with caution as test conditions may vary slightly between studies.[5][6][7][8]

The data indicates that pentaerythritol esters exhibit excellent tribological properties. A blend of
pentaerythritol ester (PE75) demonstrated a lower coefficient of friction compared to both pure
PE and the conventional SAE 30 mineral oil, suggesting synergistic effects and the potential for
formulating high-performance lubricants.[5] When compared to other polyol esters like TMPTO
and vegetable oils like Canola oil under four-ball test conditions, PETO shows comparable, if
not slightly better, anti-wear performance as indicated by the smaller wear scar diameter.[6]
The polarity of the ester groups in PETR contributes to the formation of a stable and protective
lubricating film on metal surfaces, which is crucial for reducing friction and wear.[4][9]

Experimental Protocols

Standardized testing methodologies are essential for the accurate and reproducible evaluation
of lubricant performance. The most common methods cited in tribological studies of
biolubricants are the Four-Ball and Pin-on-Disc tests.

1. Four-Ball Tribometer Test (ASTM D4172)
This test evaluates a lubricant's anti-wear properties under boundary lubrication conditions.

e Apparatus: The setup consists of three stationary steel balls held in a cup, with a fourth ball
rotating against them under a specified load, speed, and temperature. The entire assembly is
immersed in the lubricant being tested.[10]

e Procedure:
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o The steel balls are thoroughly cleaned with a solvent like acetone and dried.[4]
o The three stationary balls are clamped in the test cup, and the lubricant sample is added.
o The fourth ball is secured in the chuck of the motor-driven spindle.

o The test is conducted for a specified duration (typically 60 minutes) at a set load (e.g., 392
N), rotational speed (e.g., 1200 rpm), and temperature (e.g., 75°C).[10]

o During the test, the frictional torque is continuously measured to calculate the coefficient of
friction.[8]

o After the test, the wear scar diameters on the three stationary balls are measured using an
optical microscope. The average of these measurements is reported as the WSD.[10]

2. Pin-on-Disc Tribometer Test

This method assesses the friction and wear characteristics between a pin (or ball) and a
rotating disc.

e Apparatus: A stationary pin or ball is loaded against a rotating disc. The pin and disc are
typically made of steel. The contact point is lubricated with the test fluid.[5][11]

e Procedure:

o

The pin and disc are cleaned and dried.

[¢]

The disc is mounted on the rotating spindle, and the pin is fixed in a holder on a lever arm.

o

The lubricant is applied to the disc surface.

[e]

A specific load is applied to the pin.

o

The disc is rotated at a constant velocity for the duration of the test.

[¢]

The frictional force is measured by a load cell, and the COF is calculated.
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o Wear is quantified by measuring the volume or mass loss of the pin and disc, or by
analyzing the wear track dimensions with a profilometer or microscope.[5]

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for benchmarking the tribological
performance of a biolubricant like Pentaerythritol tetraricinoleate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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